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Compound of Interest

Compound Name: Ethyl benzoate

Cat. No.: B195668 Get Quote

This guide provides essential safety, handling, and disposal information for Ethyl benzoate,

tailored for laboratory and research professionals. Following these procedures is critical for

ensuring personal safety and regulatory compliance.

Hazard Identification and Exposure Data
Ethyl benzoate is a combustible liquid that may be harmful if swallowed, inhaled, or absorbed

through the skin.[1] It can cause irritation to the skin, eyes, and respiratory tract.[1][2]

Quantitative Safety Data Summary

Property Value Source

Acute Oral Toxicity (LD50, Rat) 2100 mg/kg [3][4][5]

Flash Point (Closed Cup) 88°C (190.4°F) [3]

Auto-Ignition Temperature 490°C (914°F) [3]

Boiling Point 213°C (415.4°F) [3]

Melting Point -34.6°C (-30.3°F) [3]

Vapor Density 5.17 (Air = 1) [3]
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Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
Adherence to proper handling procedures and consistent use of appropriate PPE are the most

effective ways to mitigate risks associated with Ethyl benzoate.

Engineering Controls and Ventilation
Primary Control: Always handle Ethyl benzoate in a well-ventilated area.[6][7] Use of a

chemical fume hood or local exhaust ventilation is recommended to keep airborne

concentrations below exposure limits.[5][8]

Safety Stations: Ensure that safety showers and eyewash stations are readily accessible in

the immediate work area.[9]

Required Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's

eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[4][5]

Hand Protection: Wear impervious protective gloves (e.g., Neoprene) to prevent skin contact.

[2][6] Always inspect gloves for integrity before use and use proper removal techniques to

avoid contaminating your skin.[9]

Body Protection: A standard laboratory coat is recommended.[6] For tasks with a higher risk

of splashing, wear appropriate protective clothing to prevent skin exposure.[5][10]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required.[1] If ventilation is insufficient, or if you are experiencing

respiratory irritation, use a NIOSH/MSHA or European Standard EN 149 approved respirator

with appropriate cartridges (e.g., type OV/AG or ABEK).[1][9]

Safe Handling and Hygiene Practices
Avoid direct contact with skin, eyes, and clothing.[8][10]

Do not inhale vapors or mists.[1][6]
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Keep the container tightly closed when not in use.[1][3]

Keep away from heat, sparks, open flames, and other sources of ignition.[6][11]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[4][10]

Remove and wash contaminated clothing before reuse.[5][6]

Emergency and Disposal Plan
Accidental Release Measures
In the event of a spill, follow these steps:

Evacuate: Evacuate unnecessary personnel from the area.[9][10]

Ventilate: Ensure the area is well-ventilated.[4][6]

Remove Ignition Sources: Immediately remove all sources of ignition from the spill area.[7]

[12]

Containment: Wear appropriate PPE. Contain the spill using an inert absorbent material like

sand, earth, or vermiculite.[4][7] Do not allow the product to enter drains or waterways.[1][4]

Collection: Carefully scoop the absorbed material into a suitable, labeled container for

disposal.[1][4][7]

First Aid Protocols
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[9] Seek medical attention if irritation persists.[9][10]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

soap and plenty of water.[1][4] Seek medical attention if irritation develops or persists.[9]

Inhalation: Move the exposed person to fresh air. If breathing is difficult or stops, provide

artificial respiration and seek immediate medical attention.[4][9]
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Ingestion: Do NOT induce vomiting.[4][6] Rinse the mouth with water. Never give anything by

mouth to an unconscious person and seek immediate medical attention.[4][9]

Storage and Disposal
Storage: Store Ethyl benzoate in a cool, dry, and well-ventilated area in its original, tightly

sealed container.[1][3][7] Keep it away from incompatible materials such as strong oxidizing

agents, strong bases, and inorganic acids.[6][11]

Disposal: Dispose of unused product and contaminated materials as hazardous waste.[4]

This should be done through a licensed disposal company in accordance with all federal,

state, and local environmental regulations.[8][12] Do not dispose of the material in drains or

sewers.

Procedural Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Ethyl benzoate,

from initial preparation to final disposal.
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Workflow for Safe Handling of Ethyl Benzoate

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

4. Emergency Response

Review SDS & Procedures

Verify Engineering Controls
(Fume Hood, Eyewash)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Transport Chemical Safely

Perform Work in Ventilated Area

Keep Container ClosedSpill Occurs Exposure Occurs

Wipe Down Work Area

Dispose of Contaminated Materials
in Labeled Waste Container

Store Ethyl Benzoate Securely

Remove PPE & Wash Hands

Evacuate & Ventilate Contain with Absorbent Collect for Disposal Administer First Aid Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Ethyl benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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